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Compound of Interest

Compound Name: EP652

Cat. No.: B15623204 Get Quote

Disclaimer: The designation "EP652" is not a unique chemical identifier but is part of the

nomenclature for various commercial products. This document provides essential safety and

disposal information for two such products: EP 652 W Komponente B, an epoxy coating

hardener, and Axellence 652 EPB, a lubricating grease. Researchers, scientists, and drug

development professionals must first identify the specific product in use by consulting the

manufacturer's Safety Data Sheet (SDS) to ensure safe handling and disposal.

Product Hazard and Safety Summary
EP 652 W Komponente B is classified as a hazardous substance requiring stringent safety

protocols. It is harmful if swallowed or inhaled, causes severe skin burns and eye damage, and

may provoke an allergic skin reaction.[1] Furthermore, it is harmful to aquatic life with long-

lasting effects.[1] Personnel handling this substance must wear protective gloves, clothing, and

eye/face protection.[1]

Axellence 652 EPB is generally considered stable under normal conditions and does not

present an acute toxicity hazard.[2] However, it is insoluble in water and prolonged contact may

cause skin dryness and irritation.[2] Standard industrial hygiene practices, including wearing

suitable gloves, are recommended.[2]

Quantitative Data from Safety Data Sheets
For easy comparison, the following table summarizes key quantitative data for the identified

products.
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Property EP 652 W Komponente B Axellence 652 EPB

Flash Point Not specified > 150 °C / > 302 °F[2]

Kinematic Viscosity Not specified > 20.5 mm²/s @ 40 °C[2]

Water Solubility Not specified Insoluble in water[2]

Density Not specified
< 1000 kg/m ³ @ 25 °C / 77

°F[2]

Standard Operating Procedure for Chemical Waste
Disposal
The following is a generalized, step-by-step procedure for the disposal of chemical waste in a

laboratory setting. This procedure should be adapted to comply with institutional policies and

local, regional, and national regulations.

1. Waste Identification and Classification:

Treat all waste chemical solids, liquids, or containerized gases as hazardous unless
confirmed to be non-hazardous by an environmental health and safety (EHS) officer.[3]
Consult the Safety Data Sheet (SDS) for the specific chemical to determine its hazards (e.g.,
ignitability, corrosivity, reactivity, toxicity).[4]

2. Waste Segregation:

Properly segregate incompatible wastes to prevent dangerous reactions.[5]
Collect different types of waste in separate, designated containers. For instance, chemical
waste should be kept separate from biological waste.[6]

3. Container Management:

Use containers that are chemically compatible with the waste they are storing.[7][8]
Ensure containers are in good condition, free from leaks or rust, and have secure, leak-proof
closures.[7][8]
Keep waste containers closed except when adding or removing waste.[8]

4. Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.permausa.com/_Resources/Lubricants/Axel%20Christiernsson/AXELLENCE_652_EPB_MSDS_en.pdf
https://www.permausa.com/_Resources/Lubricants/Axel%20Christiernsson/AXELLENCE_652_EPB_MSDS_en.pdf
https://www.permausa.com/_Resources/Lubricants/Axel%20Christiernsson/AXELLENCE_652_EPB_MSDS_en.pdf
https://www.permausa.com/_Resources/Lubricants/Axel%20Christiernsson/AXELLENCE_652_EPB_MSDS_en.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.uwo.ca/hr/form_doc/health_safety/doc/procedures/haz_waste_disp_flow.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label all waste containers with the words "Hazardous Waste," the full chemical name(s) of
the contents, and any associated hazards.[3][8][9]
Include the date when the container was first used for waste accumulation.[3]

5. Storage:

Store hazardous waste in a designated, secure area away from general laboratory traffic.[9]
Ensure the storage area is well-ventilated.[7]

6. Disposal and Removal:

Do not dispose of hazardous chemicals down the drain or in regular trash unless explicitly
permitted by EHS for specific non-hazardous substances.[7][9]
Arrange for professional disposal through your institution's EHS department or a licensed
hazardous waste disposal service.[6]
For empty containers that held acutely hazardous waste, triple rinse them with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste.[3][8]

Experimental Protocols and Signaling Pathways
Due to the non-specific nature of the term "EP652," no specific experimental protocols or

associated signaling pathways could be identified. For detailed methodologies, a more precise

chemical name or CAS number is required.

Visualized Workflow for Hazardous Waste Disposal
The following diagram illustrates the general workflow for the safe disposal of hazardous

laboratory waste.
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Phase 1: In-Lab Waste Management

Phase 2: Disposal & Removal

Special Case: Empty Containers

1. Identify & Classify Waste
(Consult SDS)

2. Segregate Incompatible Wastes

3. Use Compatible & Sealed Containers

4. Label Container with 'Hazardous Waste' & Contents

5. Store in Designated Secure Area

6. Schedule Waste Pickup
(Contact EHS)

7. Transport to Central Accumulation Area

8. Professional Disposal
(Licensed Vendor)

Triple Rinse Container with Appropriate Solvent

Collect Rinsate as Hazardous Waste

Dispose of Cleaned Container in Regular Trash

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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